2-Methyl-1,4-phenylene bis(4-((6-(acryloyloxy)hexyl)oxy)benzoate)

Specification

• CAS No.: 125248-71-7
• Molecular Formula: C39H44O10
• Molecular Weight: 672.8 g/mol
• IUPAC Name: [3-methyl-4-[4-(6-prop-2-enoyloxyhexoxy)benzoyl]oxyphenyl] 4-(6-prop-2-enoyloxyhexoxy)benzoate
• Standard InChI: InChI=1S/C39H44O10/c1-4-36(40)46-26-12-8-6-10-24-44-32-18-14-30(15-19-32)38(42)48-34-22-23-35(29(3)28-34)49-39(43)31-16-20-33(21-17-31)45-25-11-7-9-13-27-47-37(41)5-2/h4-5,14-23,28H,1-2,6-13,24-27H2,3H3
• Standard InChI Key: FQCKIWWAEIOPSD-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)OC(=O)C2=CC=C(C=C2)OCCCCCCOC(=O)C=C)OC(=O)C3=CC=C(C=C3)OCCCCCCOC(=O)C=C
• Canonical SMILES: CC1=C(C=CC(=C1)OC(=O)C2=CC=C(C=C2)OCCCCCCOC(=O)C=C)OC(=O)C3=CC=C(C=C3)OCCCCCCOC(=O)C=C

Introduction

Chemical Identity and Nomenclature

2-Methyl-1,4-phenylene bis(4-((6-(acryloyloxy)hexyl)oxy)benzoate) is a complex organic compound with multiple functional groups. Its primary identifiers are presented in Table 1, providing essential reference information for chemical database searches and regulatory documentation.

Table 1: Primary Chemical Identifiers

Identifier Type	Value
CAS Number	125248-71-7
Molecular Formula	C39H44O10
Molecular Weight	672.8 g/mol
MDL Number	MFCD11225140
DSSTox Substance ID	DTXSID40611159
InChIKey	FQCKIWWAEIOPSD-UHFFFAOYSA-N

The compound was first registered in chemical databases on December 5, 2007, with the most recent modification to its record occurring on February 15, 2025.

Physical and Chemical Properties

General Physical Properties

The physical properties of 2-Methyl-1,4-phenylene bis(4-((6-(acryloyloxy)hexyl)oxy)benzoate) are summarized in Table 2, providing important information for handling, storage, and application considerations.

Table 2: Physical Properties

Property	Value
Physical State at 20°C	Solid
Molecular Weight	672.8 g/mol
Density	1.15 (units not specified)
Refractive Index	1.54
Boiling Point	779.2 °C (at 760 mm Hg)
Flash Point	314.5 °C
Exact Mass	672.29344760 Da

The high boiling and flash points indicate thermal stability, which is relevant for processing and application considerations.

Element	Information
Pictogram	GHS07
Signal Word	Warning
Hazard Statements	H315: Causes skin irritation H319: Causes serious eye irritation H335: May cause respiratory irritation
Precautionary Statements	P261: Avoid breathing dust/fume/gas/mist/vapors/spray P264: Wash hands thoroughly after handling P271: Use only outdoors or in a well-ventilated area P280: Wear protective gloves/protective clothing/eye protection/face protection

The GHS07 pictogram indicates irritant properties, aligning with the hazard statements that identify potential for skin irritation, eye irritation, and respiratory irritation.

Supplier	Catalog Number	Purity	Additional Information
Ambeed (via Avantor)	77194-572	95%	Requires temperature control
AKSci	X9620	97%	Long-term storage in cool, dry place

Both suppliers offer the compound at high purity levels suitable for research applications, with AKSci providing a slightly higher purity product at 97% compared to Ambeed's 95%.